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Compound of Interest

Compound Name: 4-Methoxybenzoyl chloride

Cat. No.: B033012

Technical Support Center: 4-Methoxybenzoyl
Chloride

This technical support center provides comprehensive guidance on the safe handling and
storage of 4-methoxybenzoyl chloride for researchers, scientists, and drug development
professionals.

Properties and Hazards Summary

4-Methoxybenzoyl chloride, also known as p-anisoyl chloride, is a corrosive substance that
requires careful handling to prevent serious injury and property damage. It is an amber-colored
crystalline solid or a clear to yellow semi-solid/liquid with a sharp, penetrating odor.[1][2][3] It is
classified as a substance that causes severe skin burns and eye damage.[1][4] This chemical
reacts violently with water and is moisture sensitive.[3][5]

Quantitative Data Summary
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Property Value Citations
CAS Number 100-07-2 [5]
Molecular Formula C8H7CIO2 [5]
Molecular Weight 170.59 g/mol [4]

Melting Point 22 °C (72 °F) [2][3]
Boiling Point 262-263 °C [2]
Density 1.260 g/mL at 20 °C [2]

Flash Point 87 °C (188.6 °F) - closed cup [31[6]
Storage Temperature 2-8°C [2][3]
Vapor Density 59 [5]

Troubleshooting Guide

This guide addresses specific issues that may arise during the handling and use of 4-
methoxybenzoyl chloride.

Personnel Exposure

e Question: What should I do if 4-methoxybenzoyl chloride comes into contact with my skin
or hair? Answer: Immediately flush the affected area with large amounts of water, using a
safety shower if available.[7][8] Promptly remove all contaminated clothing, including
footwear.[7][8] Continue to rinse the skin with running water.[7][8] Seek immediate medical
attention.[5]

e Question: What is the first aid procedure for eye contact with 4-methoxybenzoyl chloride?
Answer: Immediately hold the eyelids apart and flush the eye continuously with running
water for at least 15 minutes.[7][8] Ensure complete irrigation by keeping the eyelids away
from the eye and occasionally lifting the upper and lower lids.[7][8] Remove contact lenses if
present and easy to do so.[1] Continue rinsing and seek immediate medical attention.[4][5]
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e Question: What should | do if | inhale 4-methoxybenzoyl chloride vapors? Answer: Move
the individual to fresh air immediately and keep them in a position comfortable for breathing.
[1] If the person is not breathing, provide artificial respiration.[5] Seek immediate medical
help.[1]

e Question: What steps should be taken if 4-methoxybenzoyl chloride is accidentally
ingested? Answer: Rinse the mouth with water.[1][4] Do NOT induce vomiting.[1][4] Never
give anything by mouth to an unconscious person.[1][4] Seek immediate medical attention.

[4]
Spills and Leaks

e Question: How should | handle a small spill of 4-methoxybenzoyl chloride? Answer: For
small spills, isolate the area for at least 25 meters for solids and 50 meters for liquids.[9]
Eliminate all ignition sources.[9] Use personal protective equipment, including respiratory
protection.[1] Absorb the spill with dry sand, earth, or another non-combustible material.[9]
Collect the material in a suitable, labeled container for disposal.[1]

e Question: What is the procedure for a large spill? Answer: For large spills, increase the
isolation distance in the downwind direction.[9] Evacuate personnel to a safe area.[1]
Prevent the substance from entering waterways, sewers, or confined areas.[9] Use a vapor-
suppressing foam to reduce vapors.[9] Do not allow water to contact the spilled material.[9]

Storage and Handling Issues

e Question: My container of 4-methoxybenzoyl chloride is bulging. What should | do?
Answer: A bulging container may indicate pressure buildup due to decomposition.[2][9] This
is a hazardous situation that could lead to an explosion, especially if the container is warm.
[9] If it can be done safely, move the container to a cool, well-ventilated area. Avoid heat and
ignition sources.[5] Contact your institution's environmental health and safety department
immediately for guidance on handling and disposal.

e Question: | noticed fumes when | opened a container of 4-methoxybenzoyl chloride. Is this
normal? Answer: Yes, 4-methoxybenzoyl chloride fumes in the air.[9][10] This is due to its
reaction with moisture in the air to form hydrochloric acid and anisic acid.[9][10] Always
handle this chemical in a well-ventilated area or a chemical fume hood.[5]
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Frequently Asked Questions (FAQSs)

Q1: What personal protective equipment (PPE) is required when handling 4-
methoxybenzoyl chloride? Al: Wear protective gloves, protective clothing, and eye/face
protection (safety goggles and a face shield).[1][4] Respiratory protection, such as a full-face
respirator with an appropriate filter, should be used if exposure limits are exceeded or if
irritation is experienced.[1]

Q2: What are the primary hazards associated with 4-methoxybenzoyl chloride? A2: The
primary hazards are its corrosivity, causing severe skin burns and eye damage, and its
violent reaction with water.[4][5] It is also moisture-sensitive and can decompose, leading to
pressure buildup in sealed containers.[2][9]

Q3: What materials are incompatible with 4-methoxybenzoyl chloride? A3: It is
incompatible with water, strong oxidizing agents, strong bases, and alcohols.[5][9] It may
also react vigorously with ethers in the presence of metal salts.[9]

Q4: How should 4-methoxybenzoyl chloride be stored? A4: Store in a cool, dry, and well-
ventilated place in a tightly closed container.[4][5] The recommended storage temperature is
between 2-8°C.[2][3] Keep it away from heat, sparks, open flames, and incompatible
materials.[5] Store in a corrosives area and ensure the container is locked up.[1][5]

Q5: What are the hazardous decomposition products of 4-methoxybenzoyl chloride? A5:
Upon decomposition, it can emit toxic fumes of carbon monoxide (CO), carbon dioxide
(C0O2), and hydrogen chloride gas.[5]

Q6: How should I dispose of waste 4-methoxybenzoyl chloride? A6: Dispose of the
contents and container to an approved waste disposal plant in accordance with local, state,
and federal regulations.[1]

Experimental Protocols

General Handling Protocol

Preparation: Before handling, ensure that a safety shower and eyewash station are readily
accessible.[5] Confirm that all necessary PPE is available and in good condition.
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 Inert Atmosphere: When possible, handle 4-methoxybenzoyl chloride under an inert
atmosphere (e.g., nitrogen or argon) to minimize contact with moisture.

o Dispensing: Use a chemical fume hood with proper ventilation.[5] Ground all equipment to
prevent static discharge.[9] Slowly open the container, being aware of potential pressure
buildup.

e Reaction Setup: Add 4-methoxybenzoyl chloride to the reaction vessel slowly and in a
controlled manner, especially when adding to materials with which it may react
exothermically.

o Post-Handling: After use, tightly reseal the container.[4][5] Decontaminate any surfaces that
may have come into contact with the chemical. Wash hands thoroughly after handling.[4][5]

Visualizations
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Safe Handling Workflow for 4-Methoxybenzoyl Chloride

1. Pre-Experiment Check
- Verify fume hood function
- Locate safety shower & eyewash
- Inspect PPE

Proceed

2. Don Personal Protective Equipment (PPE)
- Chemical resistant gloves
- Safety goggles & face shield
- Lab coat

Proceed

3. Prepare Workspace
- Work in a designated area
- Ensure inert atmosphere if needed

Proceed

4. Handle Chemical
- Open container slowly in fume hood
- Dispense required amount carefully

I
I
I
Proceed I If issue occurs
I
I

5. Post-Handling
- Tightly seal container Emergency Procedure

- Decontaminate workspace (Spill, Exposure)
- Wash hands thoroughly

Proceed

6. Waste Disposal
- Dispose of waste in approved container
- Follow institutional guidelines

Click to download full resolution via product page

Caption: A logical workflow for the safe handling of 4-methoxybenzoyl chloride.
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4-Methoxybenzoyl Chloride Chemical Incompatibilities

4-Methoxybenzoyl Chloride

Violent Reaction / Exothermic Reaction |Incompatible Decomposition May React Vigorously

Ethers
(with metal salts)

ﬁms &ntribute‘s to Leads to
v

Water / Moisture Strong Bases Strong Oxidizing Agents Alcohols

Click to download full resolution via product page

Caption: Chemical incompatibilities of 4-methoxybenzoyl chloride.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Safe handling and storage of 4-methoxybenzoyl
chloride]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b033012#safe-handling-and-storage-of-4-
methoxybenzoyl-chloride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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